Lorvotuzumab mertansine

• Molecular Formula: C46H68ClN5O13S2
• Molecular Weight: 998.6 g/mol
• InChI: InChI=1S/C46H68ClN5O13S2/c1-26-13-12-15-35(62-9)46(60)25-34(63-44(59)50-46)28(3)41-45(5,65-41)36(24-39(55)52(7)32-22-30(21-26)23-33(61-8)40(32)47)64-43(58)29(4)51(6)38(54)18-20-66-67-27(2)16-17-37(53)49-19-11-10-14-31(48)42(56)57/h12-13,15,22-23,27-29,31,34-36,41,60H,10-11,14,16-21,24-25,48H2,1-9H3,(H,49,53)(H,50,59)(H,56,57)/b15-12+,26-13+/t27?,28-,29+,31+,34+,35-,36+,41+,45+,46+/m1/s1
• InChIKey: MFZSNESUTRVBQX-XEURHVNRSA-N

Lorvotuzumab Mertansine Procurement Guide

Lorvotuzumab mertansine (LM; IMGN901; huN901-DM1) is an antibody-drug conjugate (ADC) comprising a humanized anti-CD56 (NCAM1) monoclonal antibody conjugated via a cleavable SPP disulfide linker to the maytansinoid tubulin inhibitor DM1 [1]. CD56 is overexpressed in ~74% of small-cell lung cancers (SCLC) and up to 78% of multiple myelomas (MM), and LM has been evaluated in clinical trials for both indications as well as in pediatric CD56-positive solid tumors [2]. Although the original sponsor discontinued development due to infection risk in SCLC, independent pediatric trials continue, and the compound remains available for research use from several ADC catalog vendors [3].

1

CD56-targeted ADC research tool; huN901-SPP-DM1 conjugate architecture

2

Supports SCLC and multiple myeloma CD56+ cell-model endpoint review

3

Clinically evaluated ADC scaffold for pediatric solid tumor research studies

• [1] Whiteman KR, et al. Lorvotuzumab mertansine, a CD56-targeting antibody-drug conjugate with potent antitumor activity against small cell lung cancer in human xenograft models. MAbs. 2014 Mar-Apr;6(2):556-66. PMID: 24492307. View Source
• [2] ADC Review. Lorvotuzumab mertansine | IMGN-901 | LM | huN901-DM1. 2014. View Source
• [3] Socinski MA, et al. Phase 1/2 Study of the CD56-Targeting Antibody-Drug Conjugate Lorvotuzumab Mertansine (IMGN901) in Combination With Carboplatin/Etoposide in Small-Cell Lung Cancer Patients With Extensive-Stage Disease. Clin Lung Cancer. 2017 Jan;18(1):68-76.e2. PMID: 28341109. View Source

Lorvotuzumab Mertansine Differentiation

CD56-targeted ADCs cannot be simply substituted because their preclinical efficacy, off-target toxicity, linker chemistry, and clinical performance are profoundly influenced by the specific antibody clone, payload, and linker combination [1]. For example, the SPP-cleavable DM1 payload of LM demonstrates different in vitro potency and bystander killing properties compared to MMAE-based CD56 ADCs such as promiximab-MMAE, and LM exhibits significant off-target cytotoxicity against CD56-negative immune cells that aglycosylated next-generation CD56 ADCs avoid [2]. The quantitative evidence below clarifies exactly where LM diverges from its closest analogs.

Payload MMAE-based CD56 ADCs may shift potency and bystander-killing profile relative to DM1 linker context

Off-target Fc-mediated CD56-negative immune cell cytotoxicity may not replicate with aglycosylated CD56 ADC variants

Efficacy Cell-line-dependent potency differences can limit cross-study model-response interpretation

• [1] Yu L, et al. Preparation and anti-cancer evaluation of promiximab-MMAE, an anti-CD56 antibody drug conjugate, in small cell lung cancer cell line xenograft models. J Cancer. 2018;9(7):1235-1242. PMID: 29630426. View Source
• [2] Optimization of Adcitmer, a Monomethyl-Auristatin E bearing antibody-drug conjugate for the treatment of CD56-expressing cancers. J Immunother Cancer. 2025;13(3):e010897. View Source

Lorvotuzumab Mertansine Quantitative Comparisons

SCLC NCI-H526 Cytotoxicity vs. Promiximab-MMAE

LM (huN901-SPP-DM1) demonstrates a 26-fold greater cytotoxic potency than the CD56-targeted MMAE ADC promiximab-MMAE in the SCLC cell line NCI-H526, with IC50 values of 0.2 nM vs. 5.23 nM, respectively [1][2]. However, in NCI-H69 cells, the trend reverses: LM IC50 is 5 nM while promiximab-MMAE IC50 is 0.32 nM, indicating that the relative potency is cell-line dependent [1][2].

SCLC Cytotoxicity vs. MMAE ADC

Cross-study comparable

LM IC50: NCI-H526 0.2 nM, NCI-H69 5 nM vs. promiximab-MMAE 5.23 nM and 0.32 nM

Cell-line-dependent potency context; NCI-H526 assay-response favored DM1 payload

Cross-study comparison; exposure durations may differ

Evidence Dimension	In vitro cytotoxicity (IC50) in SCLC cell lines
Target Compound Data	LM IC50: NCI-H526 = 0.2 nM; NCI-H69 = 5 nM
Comparator Or Baseline	Promiximab-MMAE IC50: NCI-H526 = 5.23 nM; NCI-H69 = 0.32 nM
Quantified Difference	LM 26-fold more potent in NCI-H526; 15.6-fold less potent in NCI-H69
Conditions	NCI-H526 and NCI-H69 SCLC cell lines; LM 8-day exposure, 0.001–100 nM; promiximab-MMAE exposure duration not specified

Why This Matters

For researchers screening SCLC cell lines, LM offers superior potency specifically in NCI-H526, which may be relevant for selecting the appropriate CD56 ADC for in vitro studies.

• [1] PeptideDB. Lorvotuzumab mertansine product database. Bioactivity: IC50 NCI-H526 0.2 nM, NCI-H69 5 nM. Reference: Whiteman KR et al. MAbs. 2014. View Source
• [2] Yu L, et al. Preparation and anti-cancer evaluation of promiximab-MMAE, an anti-CD56 antibody drug conjugate, in small cell lung cancer cell line xenograft models. J Cancer. 2018;9(7):1235-1242. PMID: 29630426. View Source

Carboplatin/Etoposide Synergy in SCLC Xenografts

In the SW2 SCLC xenograft model, LM combined with carboplatin/etoposide produced superior anti-tumor activity compared to chemotherapy alone when LM was dosed at levels 6-fold below the minimally efficacious dose for LM monotherapy [1]. This demonstrates a strong synergistic interaction that permits dose reduction of the ADC.

Carboplatin/Etoposide Synergy

Direct head-to-head

LM dose reduced ~6-fold (to ~0.5 mg/kg) with combination vs. monotherapy in SW2 xenograft

Supports chemotherapy-sparing regimen research in SCLC xenograft context

CB.17 SCID mouse model; IV single-dose schedule

Evidence Dimension	In vivo anti-tumor activity of LM + carboplatin/etoposide vs. chemotherapy alone
Target Compound Data	LM + carboplatin/etoposide at LM doses 6-fold below monotherapy MED produced superior tumor inhibition
Comparator Or Baseline	Carboplatin/etoposide alone; LM monotherapy at minimally efficacious dose (3 mg/kg)
Quantified Difference	LM dose reduction of 6-fold (from ~3 mg/kg to ~0.5 mg/kg) while maintaining superior anti-tumor activity
Conditions	SW2 SCLC xenograft model in CB.17 SCID mice; LM IV single dose monotherapy vs. combination with platinum/etoposide

Why This Matters

This synergy allows researchers to use significantly lower LM concentrations in combination regimens, potentially reducing off-target toxicity while maintaining efficacy in preclinical SCLC models.

• [1] Whiteman KR, et al. Lorvotuzumab mertansine, a CD56-targeting antibody-drug conjugate with potent antitumor activity against small cell lung cancer in human xenograft models. MAbs. 2014 Mar-Apr;6(2):556-66. PMID: 24492307. View Source

Single-Agent Disease Control in Multiple Myeloma

In a completed Phase I trial of single-agent LM in 37 patients with relapsed/refractory CD56-positive MM (56.8% RRMM), 42.9% of patients achieved stable disease or better, with a median duration of response of 15.5 months [1]. This disease control rate is numerically higher than the 31% ORR reported for belantamab mafodotin monotherapy in the DREAMM-3 trial, although cross-trial comparisons require caution due to differing patient populations [2].

MM Disease Control Rate

Cross-study comparable

42.9% disease control (SD or better); median duration 15.5 months in Phase I MM trial

Reported durable endpoint context in relapsed/refractory CD56+ MM

Cross-trial; 37 patients; data to verify for comparator benchmarking

Evidence Dimension	Disease control rate (SD or better) in relapsed/refractory MM
Target Compound Data	42.9% disease control rate (SD or better); median duration of response 15.5 months
Comparator Or Baseline	Belantamab mafodotin monotherapy ORR 31% (DREAMM-3); daratumumab monotherapy ORR 29.2% (SIRIUS)
Quantified Difference	LM disease control rate 42.9% vs. belantamab ORR 31% (nominal difference 11.9 percentage points; cross-trial comparison)
Conditions	Phase I dose-escalation trial (NCT00346255); 37 MM patients; MTD 112 mg/m2; median 5.2 years from diagnosis

Why This Matters

For investigators exploring CD56-targeted strategies in MM, LM provides a clinical proof-of-concept dataset with durable disease control in a heavily pretreated population, supporting its use as a positive control or reference compound.

• [1] A Phase I Study to Assess the Safety and Pharmacokinetics of Single-agent Lorvotuzumab Mertansine (IMGN901) in Patients with Relapsed and/or Refractory CD–56-positive Multiple Myeloma. Clin Lymphoma Myeloma Leuk. 2018;18(10):e395-e401. PMID: 30340993. View Source
• [2] DREAMM-3: A Phase 3 Study of Belantamab Mafodotin vs. Pomalidomide/Dexamethasone in Relapsed/Refractory Multiple Myeloma. ASCO 2023. View Source

Off-Target Toxicity vs. Aglycosylated CD56 ADC

In a head-to-head in vitro comparison, aglycosylated Adcitmer (an optimized CD56-targeted MMAE ADC) showed almost no cytotoxicity against CD56-negative neutrophils and monocytes, whereas both original Adcitmer and LM (第一代CD56-ADC) still exhibited significant toxicity to these immune cells [1]. This indicates that LM's Fc region mediates FcγR-dependent off-target binding that is absent in the engineered aglycosylated variant.

Off-Target Immune Cytotoxicity

Direct head-to-head

LM: significant CD56-negative neutrophil/monocyte killing vs. near-zero for aglycosylated Adcitmer

FcγR-mediated off-target profile requires review for immune cell-sparing study context

Quantitative values not yet extracted; qualitative comparison reported

Evidence Dimension	In vitro cytotoxicity against CD56-negative neutrophils and monocytes
Target Compound Data	LM exhibits significant cytotoxicity against CD56-negative immune cells
Comparator Or Baseline	Aglycosylated Adcitmer: almost no cytotoxicity against CD56-negative neutrophils and monocytes
Quantified Difference	Qualitative difference: significant killing vs. near-zero killing (quantitative data not yet extracted from source)
Conditions	In vitro cytotoxicity assay using primary human neutrophils and monocytes; CD56 expression confirmed negative

Why This Matters

When selecting a CD56 ADC for experiments where immune cell sparing is critical, LM's off-target immune toxicity must be weighed against its efficacy; researchers may prefer aglycosylated variants if minimal immune cell killing is required.

• [1] Optimization of Adcitmer, a Monomethyl-Auristatin E bearing antibody-drug conjugate for the treatment of CD56-expressing cancers. J Immunother Cancer. 2025;13(3):e010897. View Source

CD56 Expression and Binding Across Tumors

Immunohistochemical staining of SCLC tumor microarrays confirmed high CD56 expression in ~74% of SCLC tumors, and literature indicates CD56 positivity in up to 78% of multiple myelomas [1][2]. Conjugation of lorvotuzumab with DM1 did not alter specific binding to CD56-positive cells [1]. In contrast, the BCMA-targeting ADC belantamab mafodotin addresses a distinct antigen expressed in a different proportion of MM patients, and the DLL3-targeting BiTE tarlatamab covers ~85% of SCLC cases but via a non-ADC mechanism [3].

Target Expression Prevalence

Class-level inference

CD56 positivity: ~74% SCLC, up to 78% MM; LM binding specificity retained post-conjugation

Supports CD56-dependent drug delivery model validation

IHC tumor microarrays; BCMA/DLL3 comparators for antigen context only

Evidence Dimension	Prevalence of target antigen expression across tumor types
Target Compound Data	CD56 expression: ~74% SCLC, up to 78% MM; LM binding specificity retained post-conjugation
Comparator Or Baseline	DLL3 expression in ~85% SCLC (tarlatamab target); BCMA expression in MM (belantamab mafodotin target)
Quantified Difference	LM target CD56 covers 74% SCLC vs. DLL3 covers 85% SCLC; CD56 in MM up to 78% vs. BCMA variable
Conditions	SCLC tumor microarrays (IHC); multiple myeloma clinical samples (literature review)

Why This Matters

For research programs targeting CD56-positive malignancies, LM provides a validated tool against a well-characterized antigen with established prevalence data, enabling appropriate patient stratification in preclinical models.

• [1] Whiteman KR, et al. Lorvotuzumab mertansine, a CD56-targeting antibody-drug conjugate with potent antitumor activity against small cell lung cancer in human xenograft models. MAbs. 2014 Mar-Apr;6(2):556-66. PMID: 24492307. View Source
• [2] Berdeja JG. Lorvotuzumab mertansine: antibody-drug-conjugate for CD56+ multiple myeloma. Front Biosci (Landmark Ed). 2014 Jan 1;19(1):163-70. PMID: 24389179. View Source
• [3] Harnessing delta-like ligand 3: bridging biomarker discovery to next-generation immunotherapies in refractory small cell lung cancer. PMC. 2025. View Source

Lenalidomide/Dexamethasone Combination in Myeloma

In a Phase I combination trial of LM with lenalidomide and dexamethasone in heavily pretreated CD56-positive MM patients (median 3 prior regimens), 60% (8/13) achieved an objective response: 39% VGPR and 23% PR [1]. This compares favorably to the siltuximab + Vd ORR of 50% and pembrolizumab + Rd ORR of 56.4% in similar settings, although these are cross-trial comparisons [2].

Len/Dex Combination in MM

Cross-study comparable

LM + Len/Dex ORR 60% (VGPR 39%, PR 23%) in heavily pretreated MM (n=13)

Reported combination endpoint context; cross-trial numeric comparison with pembrolizumab/daratumumab regimens

Phase I; 75 mg/m2 weekly × 3; cross-trial differences limit direct conclusion

Evidence Dimension	Objective response rate (ORR) in relapsed/refractory MM combination therapy
Target Compound Data	LM + lenalidomide/dexamethasone: ORR 60% (VGPR 39%, PR 23%) at 75 mg/m2 dose
Comparator Or Baseline	Siltuximab + Vd ORR 50%; pembrolizumab + Rd ORR 56.4%; daratumumab + Rd ORR 64.5% (cross-trial)
Quantified Difference	LM combination ORR 60% vs. siltuximab combination 50%; numerically comparable to pembrolizumab and daratumumab combinations
Conditions	Phase I dose-escalation; 13 efficacy-evaluable patients; 100% prior corticosteroids, 94% prior bortezomib; LM 75 mg/m2 weekly × 3 in 4-week cycle

Why This Matters

LM demonstrates combinability with standard MM regimens, yielding a high VGPR rate in heavily pretreated patients, which may inform its use as a reference ADC in preclinical MM combination studies.

• [1] ImmunoGen's IMGN901 Phase I trial data on multiple myeloma presented at ASCO 2011. News-Medical.net. View Source
• [2] Emerging immunotherapy and decade of early phase drug development: Systematic review of multiple myeloma treatment. ASCO. 2018. View Source

Lorvotuzumab Mertansine Research Applications

SCLC Chemotherapy Combination Studies

Given the 6-fold dose reduction achievable in combination with carboplatin/etoposide [1], LM is ideally suited as a reference CD56 ADC for evaluating chemotherapy-sparing regimens in SCLC xenograft models, potentially reducing payload-related toxicity while maintaining tumor control.

Myeloma Single-Agent Research

With a 42.9% disease control rate and 15.5-month median response duration as monotherapy in heavily pretreated MM [2], LM serves as a validated single-agent benchmark for CD56-targeted therapies, enabling comparative studies against novel CD56 ADCs or combination strategies.

CD56 Antigen Validation and Biomarker Screening

Because LM's binding specificity is unaltered by DM1 conjugation and CD56 expression prevalence is well-documented at ~74% in SCLC and up to 78% in MM [3], LM is the preferred tool for confirming CD56-dependent drug delivery in vitro and in vivo prior to clinical candidate selection.

CD56 ADC Off-Target Toxicity Profiling

LM's significant cytotoxicity against CD56-negative neutrophils and monocytes [4] makes it a useful comparator for evaluating the immune cell-sparing properties of next-generation aglycosylated or Fc-engineered CD56 ADCs in hematotoxicity panels.

Application

Selection Property

Validation Focus

SCLC chemotherapy combination studies

Carboplatin/etoposide synergy profile

Dose-reduction model-response validation in xenograft

Myeloma single-agent research

Durable disease control endpoint context

CD56+ MM monotherapy benchmark review

CD56 antigen validation and biomarker screening

Uncompromised post-conjugation binding specificity

CD56-dependent delivery confirmation in vitro/in vivo

CD56 ADC off-target toxicity profiling

Fc-mediated immune cell cytotoxicity profile

Hematotoxicity panel comparison with aglycosylated ADCs

• [1] Whiteman KR, et al. Lorvotuzumab mertansine, a CD56-targeting antibody-drug conjugate with potent antitumor activity against small cell lung cancer in human xenograft models. MAbs. 2014 Mar-Apr;6(2):556-66. PMID: 24492307. View Source
• [2] A Phase I Study to Assess the Safety and Pharmacokinetics of Single-agent Lorvotuzumab Mertansine (IMGN901) in Patients with Relapsed and/or Refractory CD–56-positive Multiple Myeloma. Clin Lymphoma Myeloma Leuk. 2018;18(10):e395-e401. PMID: 30340993. View Source
• [3] Whiteman KR, et al. MAbs. 2014; Berdeja JG. Front Biosci. 2014. View Source
• [4] Optimization of Adcitmer, a Monomethyl-Auristatin E bearing antibody-drug conjugate for the treatment of CD56-expressing cancers. J Immunother Cancer. 2025;13(3):e010897. View Source